(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• CAS No.: 623935-06-8
• Molecular Formula: C31H27N5O3S
• Molecular Weight: 549.6 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C31H27N5O3S/c1-20(2)19-39-26-15-9-21(10-16-26)28-23(18-35(33-28)24-7-5-4-6-8-24)17-27-30(37)36-31(40-27)32-29(34-36)22-11-13-25(38-3)14-12-22/h4-18,20H,19H2,1-3H3/b27-17-
• InChI Key: ZLOMPHPJABBPLW-PKAZHMFMSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6

Description

(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: is a chemical compound with the following properties:

Chemical Formula: C₁₆H₁₄O₂S

Molecular Weight: 270.34 g/mol

CAS Registry Number: 63675-74-1

Melting Point: 191-197°C

Other Names: 2-(4-METHOXYPHENYL)-6-METHOXYBENZO[B]THIOPHENE; 6-METHOXY-2-(4-METHOXYPHENYL)BENZO[B]THIOPHENE .

This compound appears as white crystalline material.

Preparation Methods

Industrial Production: Unfortunately, information on large-scale industrial production methods for this compound is scarce. It is likely that research and development efforts are ongoing to optimize its synthesis for practical applications.

Chemical Reactions Analysis

Reactivity:

(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: may undergo various chemical reactions, including:

Oxidation: Potential oxidation reactions involving the thiazole and pyrazole moieties.

Reduction: Reduction of functional groups (e.g., carbonyl groups).

Substitution: Substitution reactions at aromatic positions.

Common Reagents and Conditions: Specific reagents and conditions for these reactions are not well-documented. Researchers would need to explore suitable reagents based on the compound’s functional groups.

Major Products: The major products formed during these reactions would depend on the specific reaction pathway and conditions applied.

Scientific Research Applications

Chemistry:

Photocatalysis: Given its aromatic structure, this compound could potentially serve as a photocatalyst for organic transformations .

Metal-Organic Frameworks (MOFs): Similar compounds have been studied for their unusual properties, including photocatalytic degradation of organic pollutants .

Biology and Medicine:

• No direct evidence of biological or medicinal applications exists for this specific compound. related compounds may have potential in drug discovery or imaging.

Industry:

Materials Science: Compounds like this one may find applications in organic electronics, sensors, or coatings .

Mechanism of Action

Unfortunately, the precise mechanism by which this compound exerts its effects remains unknown. Further research is needed to elucidate its molecular targets and pathways.